Cas no 146085-71-4 (Ethyl 3,5-bis(bromomethyl)benzoate)

• Product Name: Ethyl 3,5-bis(bromomethyl)benzoate
• CAS No: 146085-71-4
• MF: C₁₁H₁₂Br₂O₂
• MW: 336.019782066345
• CID: 2108854
• Update Time: 2023-08-04

Ethyl 3,5-bis(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,5-bis(bromomethyl)benzoate
• 3,5-bis[bromomethyl]benzoic acid ethyl ester
• 3,5-bis(bromomethyl)benzoic acid ethyl ester
• AFLRUIRVLODVDD-UHFFFAOYSA-N
• 3,5-Bis(bromomethyl)benzene-1-carboxylic acid ethyl ester
• Ethyl 3,5-bis(bromomethyl)benzoate

• Inchi： 1S/C11H12Br2O2/c1-2-15-11(14)10-4-8(6-12)3-9(5-10)7-13/h3-5H,2,6-7H2,1H3
• InChI Key： AFLRUIRVLODVDD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OCC)C=C(CBr)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Topological Polar Surface Area: 26.3